Cas no 50731-05-0 (1,3-Dodecanediol, 2-amino-)

• Product name: 1,3-Dodecanediol, 2-amino-
• CAS No: 50731-05-0
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 364195
• PubChem ID: 12590327

1,3-Dodecanediol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dodecanediol, 2-amino-
• 2-aminododecane-1,3-diol
• DTXSID30503594
• SCHEMBL8746720
• 50731-05-0

• Inchi： InChI=1S/C12H27NO2/c1-2-3-4-5-6-7-8-9-12(15)11(13)10-14/h11-12,14-15H,2-10,13H2,1H3
• InChI Key： VXQKRERKPNSAKY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(C(CO)N)O

Computed Properties

• Exact Mass: 217.20431
• Monoisotopic Mass: 217.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 66.48